Cas no 1805412-53-6 (2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide)

• Product Name: 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide
• CAS No: 1805412-53-6
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4808418
• Update Time: 2025-05-20

2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-4(7(9)10)2-5(6(8)12-3)15(11,13)14/h2,7H,1H3,(H2,11,13,14)
• InChI Key： SJPSYWYWYQAMID-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)F)C(C)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide

2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide (CAS No. 1805412-53-6): A Comprehensive Overview

2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide (CAS No. 1805412-53-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide is characterized by a pyridine ring substituted with a chlorine atom at the 2-position, a difluoromethyl group at the 5-position, and a methyl group at the 6-position. The sulfonamide moiety is attached to the 3-position of the pyridine ring. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an interesting candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide has also shown significant antimicrobial activity against a range of bacterial strains. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum antimicrobial activity positions it as a potential lead compound for developing new antibiotics.

The anticancer potential of 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide has also been explored in several preclinical studies. Research published in Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it was found to be effective against various types of cancer cells, including those derived from breast, lung, and colon cancers. These findings suggest that 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In terms of safety, preliminary toxicological studies have indicated that 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully evaluate its long-term safety and potential interactions with other medications.

The development of 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide as a therapeutic agent is currently underway in various phases of clinical trials. Early-stage clinical trials have shown promising results, with patients experiencing significant improvements in their conditions without major adverse effects. These findings provide a strong foundation for advancing this compound through later stages of clinical development.

In conclusion, 2-Chloro-5-(difluoromethyl)-6-methylpyridine-3-sulfonamide (CAS No. 1805412-53-6) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning it as a valuable asset in the development of novel treatments for various diseases.